Cas no 512809-77-7 (5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde)
5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)furan-2-carbaldehyde
- 5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde
- CS-0264188
- 5-({4-nitro-3,5-dimethyl-1H-pyrazol-1-yl}methyl)-2-furaldehyde
- 512809-77-7
- Oprea1_622540
- MVA80977
- 5-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]furan-2-carbaldehyde
- AKOS000308053
- Z275128042
- STK301670
- 5-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-furan-2-carbaldehyde
- BBL038296
- AK-968/41170137
- 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carbaldehyde
- 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-2-furaldehyde
- AKOS015922365
- EN300-92271
-
- MDL: MFCD03074378
- Inchi: 1S/C11H11N3O4/c1-7-11(14(16)17)8(2)13(12-7)5-9-3-4-10(6-15)18-9/h3-4,6H,5H2,1-2H3
- InChI Key: IJNGVKGADNONOL-UHFFFAOYSA-N
- SMILES: O1C(C=O)=CC=C1CN1C(C)=C(C(C)=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 249.07495584Da
- Monoisotopic Mass: 249.07495584Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 93.9Ų
5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 031364-1g |
5-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-furan-2-carbaldehyde |
512809-77-7 | 1g |
£210.00 | 2022-03-01 | ||
| Fluorochem | 031364-5g |
5-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-furan-2-carbaldehyde |
512809-77-7 | 5g |
£591.00 | 2022-03-01 | ||
| abcr | AB550802-250 mg |
5-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-2-furaldehyde; . |
512809-77-7 | 250MG |
€220.50 | 2022-03-24 | ||
| abcr | AB550802-500 mg |
5-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-2-furaldehyde; . |
512809-77-7 | 500MG |
€294.20 | 2022-03-24 | ||
| abcr | AB550802-1 g |
5-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-2-furaldehyde; . |
512809-77-7 | 1g |
€343.30 | 2022-03-24 | ||
| abcr | AB550802-5 g |
5-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-2-furaldehyde; . |
512809-77-7 | 5g |
€836.30 | 2022-03-24 | ||
| Enamine | EN300-92271-0.05g |
5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carbaldehyde |
512809-77-7 | 95.0% | 0.05g |
$50.0 | 2025-02-21 | |
| Enamine | EN300-92271-0.1g |
5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carbaldehyde |
512809-77-7 | 95.0% | 0.1g |
$77.0 | 2025-02-21 | |
| Enamine | EN300-92271-0.25g |
5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carbaldehyde |
512809-77-7 | 95.0% | 0.25g |
$110.0 | 2025-02-21 | |
| Enamine | EN300-92271-0.5g |
5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carbaldehyde |
512809-77-7 | 95.0% | 0.5g |
$209.0 | 2025-02-21 |
5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on 5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde
Recent Advances in the Study of 5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde (CAS: 512809-77-7)
The compound 5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde (CAS: 512809-77-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the synthetic versatility of 512809-77-7, which serves as a key intermediate in the preparation of various heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient synthetic route for this compound, utilizing a nitro-pyrazole derivative and furan-2-carbaldehyde as starting materials. The optimized reaction conditions yielded high purity and excellent scalability, making it suitable for industrial applications.
In terms of biological activity, preliminary investigations have revealed that 5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde exhibits promising antimicrobial properties. A recent in vitro study showed significant inhibitory effects against both Gram-positive and Gram-negative bacteria, with MIC values ranging from 8-32 µg/mL. These findings suggest its potential as a lead compound for the development of novel antibiotics, particularly in the face of rising antimicrobial resistance.
Further research has explored the compound's mechanism of action. Molecular docking studies indicate that it may interfere with bacterial cell wall synthesis by binding to key enzymes involved in peptidoglycan biosynthesis. This hypothesis is supported by the observed morphological changes in treated bacterial cells, as revealed by electron microscopy studies published in the European Journal of Medicinal Chemistry earlier this year.
Beyond its antimicrobial properties, recent investigations have uncovered potential anti-inflammatory applications for 512809-77-7. A 2024 study demonstrated its ability to inhibit NF-κB signaling in macrophage cells, suggesting possible utility in treating inflammatory disorders. The compound showed dose-dependent reduction in pro-inflammatory cytokine production, with minimal cytotoxicity at therapeutic concentrations.
The structural features of 5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde have also attracted attention in drug design. Its nitro group and aldehyde functionality provide multiple sites for chemical modification, enabling the creation of diverse derivatives with tailored pharmacological properties. Several research groups are currently exploring structure-activity relationships to optimize its therapeutic potential.
In conclusion, recent studies on 512809-77-7 highlight its multifaceted potential in medicinal chemistry. While current research primarily focuses on its antimicrobial and anti-inflammatory properties, the compound's unique structure suggests broader applications that warrant further investigation. Future studies should explore its pharmacokinetic properties and in vivo efficacy to fully assess its therapeutic potential.
512809-77-7 (5-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methylfuran-2-carbaldehyde) Related Products
- 489409-01-0(<br>5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-N-(2,3-dimethylphenyl)-2-f uramide)
- 515846-03-4(<br>5-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid diethyl amide)
- 402617-00-9(Methyl 5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-2-furoate)
- 515847-17-3(<br>(3,5-Dimethyl-pyrazol-1-yl)-[5-(4-nitro-pyrazol-1-ylmethyl)-furan-2-yl]-met hanone)
- 1005655-13-9(<br>[5-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-furan-2-yl]-pyrazol-1-yl-metha none)
- 1005626-38-9(<br>[5-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-furan-2-yl]-morpholin-4-yl-met hanone)
- 380580-59-6(5-(3,5-Dimethyl-4-nitro-1h-pyrazol-1-yl)methyl-2-furoic acid)
- 378767-86-3(5-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)furan-2-carbohydrazide)
- 1005657-21-5(<br>[5-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-furan-2-yl]-(4-methyl-pyrazol- 1-yl)-methanone)
- 491829-39-1(<br>5-({4-nitro-3,5-dimethyl-1H-pyrazol-1-yl}methyl)-N-(4-methoxybenzyl)-2-fura mide)